Cas no 1172505-99-5 (3-Cyclopropyl-1-ethyl-1H-pyrazol-5-amine)

• Product Name: 3-Cyclopropyl-1-ethyl-1H-pyrazol-5-amine
• CAS No: 1172505-99-5
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• MDL: MFCD09834279
• CID: 2092731
• PubChem ID: 25248197
• Update Time: 2025-06-12

3-Cyclopropyl-1-ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1-ethyl-1H-pyrazol-5-amine
• 5-cyclopropyl-2-ethylpyrazol-3-amine
• EN300-231850
• DTXSID20649475
• BLOWQNCPKAFDCL-UHFFFAOYSA-N
• F50971
• DA-23686
• 1172505-99-5
• AS-65443
• STK352799
• SCHEMBL14662929
• XWB50599
• AKOS005168571
• 1H-Pyrazol-5-amine, 3-cyclopropyl-1-ethyl-
• CS-0061515

• MDL： MFCD09834279
• Inchi： 1S/C8H13N3/c1-2-11-8(9)5-7(10-11)6-3-4-6/h5-6H,2-4,9H2,1H3
• InChI Key： BLOWQNCPKAFDCL-UHFFFAOYSA-N
• SMILES： N1=C(C=C(N)N1CC)C1CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-Cyclopropyl-1-ethyl-1H-pyrazol-5-amine

Introduction to 3-Cyclopropyl-1-ethyl-1H-pyrazol-5-amine (CAS No. 1172505-99-5)

3-Cyclopropyl-1-ethyl-1H-pyrazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1172505-99-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a six-membered ring containing two nitrogen atoms. The presence of a cyclopropyl group and an ethyl substituent at the 1-position of the pyrazole ring imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The 3-cyclopropyl moiety is particularly noteworthy due to its ability to influence the electronic and steric properties of the molecule. Cyclopropyl groups are known to enhance metabolic stability and binding affinity in many drug candidates. In contrast, the ethyl group at the 1-position contributes to the overall lipophilicity of the compound, which is often a critical factor in determining its bioavailability and pharmacokinetic profile. Together, these structural features make 3-cyclopropyl-1-ethyl-1H-pyrazol-5-amine an intriguing molecule for further investigation.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the potential biological activity of this compound with greater precision. Studies suggest that 3-cyclopropyl-1-ethyl-1H-pyrazol-5-amine may exhibit inhibitory effects on certain enzymes and receptors, making it a potential lead compound for therapeutic applications. For instance, preliminary computational studies have indicated that it may interact with enzymes involved in inflammatory pathways, which are implicated in various chronic diseases such as arthritis and inflammatory bowel disease.

Furthermore, the structural framework of 3-cyclopropyl-1H-pyrazol-5-amine aligns well with known pharmacophores in successful drugs, suggesting that it could be optimized further through structure-based drug design or ligand-based virtual screening. The pyrazole core is a well-documented scaffold in medicinal chemistry, with numerous derivatives having demonstrated efficacy in preclinical models. The addition of functional groups such as cyclopropyl and ethyl enhances its potential as a pharmacologically active molecule.

In terms of synthetic chemistry, 3-cyclopropyl-1-ethyl-1H-pyrazol-5-amine can be synthesized through multi-step organic reactions involving cyclization, alkylation, and functional group transformations. The synthesis typically begins with readily available precursors such as cyclopropanecarboxaldehyde or cyclopropanecarboxylic acid derivatives, followed by condensation reactions to form the pyrazole ring. Subsequent modifications introduce the ethyl group at the 1-position through nucleophilic substitution or other suitable coupling reactions.

The chemical stability of 3-cyclopropyl-1H-pyrazol-5-amine is another important consideration in its development as a pharmaceutical agent. The presence of the cyclopropyl group generally enhances stability against metabolic degradation, while the pyrazole ring itself is known for its robustness under various conditions. These characteristics make it a favorable candidate for further preclinical testing.

Current research efforts are focused on evaluating the biological activity of 3-cyclopropyl-1H-pyrazol-5-amine through in vitro assays targeting key disease-related pathways. Initial experiments have shown promising results in inhibiting certain enzyme activities associated with cancer cell proliferation and inflammation. These findings warrant further investigation into its potential therapeutic applications.

The pharmacokinetic profile of 3-cyclopropyl-1H-pyrazol-5-amine is also being scrutinized to ensure optimal drug delivery and efficacy. Studies using computational models have predicted favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it may exhibit good bioavailability and reduced toxicity. However, experimental validation through pharmacokinetic studies is essential to confirm these predictions.

In conclusion, 3-cyclopropyl-1H-pyrazol-5-am ine (CAS No. 1172505 -99 -5) represents a promising lead compound for pharmaceutical development due to its unique structural features and potential biological activities. Its synthesis is feasible through established organic chemistry methods, and preliminary studies indicate favorable chemical stability and ADME properties. Further research is warranted to explore its therapeutic potential fully.